molecular formula C9H7N3O2S B8475761 4-(Methylthio)-7-nitroquinazoline

4-(Methylthio)-7-nitroquinazoline

Cat. No.: B8475761
M. Wt: 221.24 g/mol
InChI Key: HIWDPXCGAWUJLP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Methylthio)-7-nitroquinazoline is a synthetic quinazoline derivative characterized by a methylthio (-SCH₃) group at position 4 and a nitro (-NO₂) group at position 7. Quinazolines are heterocyclic aromatic compounds with a bicyclic structure consisting of a benzene ring fused to a pyrimidine ring. This compound serves as a critical intermediate in pharmaceutical synthesis, notably for the production of Elafibranor (a therapeutic agent targeting metabolic and liver diseases) . Its structural features, particularly the electron-withdrawing nitro group and sulfur-containing substituent, influence its reactivity and utility in medicinal chemistry.

Properties

Molecular Formula

C9H7N3O2S

Molecular Weight

221.24 g/mol

IUPAC Name

4-methylsulfanyl-7-nitroquinazoline

InChI

InChI=1S/C9H7N3O2S/c1-15-9-7-3-2-6(12(13)14)4-8(7)10-5-11-9/h2-5H,1H3

InChI Key

HIWDPXCGAWUJLP-UHFFFAOYSA-N

Canonical SMILES

CSC1=NC=NC2=C1C=CC(=C2)[N+](=O)[O-]

Origin of Product

United States

Comparison with Similar Compounds

Data Table: Comparative Analysis

Compound Core Structure Substituents Molecular Weight (g/mol) Key Applications
This compound Quinazoline 4-SCH₃, 7-NO₂ 237.25* Pharmaceutical intermediate
7-Methoxy-6-nitroquinazolin-4(3H)-one Quinazolinone 7-OCH₃, 6-NO₂ 221.17 Research chemical
4-(4-Aminophenoxy)-N-methylpicolinamide Picolinamide 4-aminophenoxy, N-methyl ~245† Kinase inhibitor intermediate
2-(Methylthio)phenol Benzene 2-SCH₃, 1-OH 140.22 Pollinator attractant

*Calculated for C₉H₇N₃O₂S. †Estimated based on formula C₁₄H₁₃N₃O₂.

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